Cas no 19181-54-5 (8-Methylquinazolin-4(3H)-one)

• Product Name: 8-Methylquinazolin-4(3H)-one
• CAS No: 19181-54-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD01685945
• CID: 133650
• PubChem ID: 135471300
• Update Time: 2025-04-19

8-Methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Methylquinazolin-4(3H)-one
• 8-methylquinazolin-4-ol
• 4(3H)-Quinazolinone,8-methyl-
• 8-methyl-1H-quinazolin-4-one
• 8-Methyl-4-quinazolone
• 3.4-Dihydro-8-methylquinazolin-4-on
• 8-Methyl-3H-chinazolin-4-on
• 8-methyl-3H-quinazolin-4-one
• 8-Methylquinazolin-4(3H)
• 8-methyl-4-quinazolinone
• 8-methylquinazolin-4(1H)-one
• 8-Methylquinazolin-4(3H)-one98%
• 8-Methylquinazolin-4(3H)-one 98%
• A813525
• 8-methyl-4-quinazolinol
• NIOSH/VA3677805
• VA36778050
• SCHEMBL12846342
• 4(3H)-Quinazolinone, 8-methyl-
• CS-W001049
• PS-6050
• MFCD01685945
• GZRXSFZDLGKFLN-UHFFFAOYSA-N
• 8-methyl-quinazolin-4(3h)-one
• AKOS006230640
• Z314790678
• 19181-54-5
• 8-methyl 4-quinazolinone
• 8-Methyl-4(3H)-quinazolinone
• BDBM50365149
• CHEMBL1949857
• EN300-76887
• BL007898
• 8-methyl-3,4-dihydroquinazolin-4-one
• DTXSID60388735
• SY042834
• 8-methyl-1H-quinazolin-4-one;8-Methyl-3,4-dihydroquinazolin-4-one
• SCHEMBL5370069

• MDL： MFCD01685945
• Inchi： 1S/C9H8N2O/c1-6-3-2-4-7-8(6)10-5-11-9(7)12/h2-5H,1H3,(H,10,11,12)
• InChI Key： GZRXSFZDLGKFLN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C)C=2N=CN1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Density: 1.26
• Boiling Point: 305.5℃ at 760 mmHg
• Flash Point: 138.5°C
• Refractive Index: 1.644
• PSA: 45.75000
• LogP: 1.23150

8-Methylquinazolin-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature(BD216451)